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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413 Get Quote

Disclaimer: The chemical compound "Fenaclon" (CAS RN 306-20-7) is recognized in chemical

databases such as PubChem.[1] However, comprehensive, publicly available safety data

sheets (SDS) and specific regulatory disposal guidelines are scarce. This guide is therefore

constructed based on its known chemical structure—3-chloro-N-(2-phenylethyl)propanamide—

and draws upon established best practices for analogous compounds, specifically halogenated

organic compounds and pharmaceutical research chemicals.[2][3][4] This document serves as

a procedural guide and must be supplemented by a thorough risk assessment and strict

adherence to your institution's Environmental Health & Safety (EHS) protocols.

Hazard Characterization & Risk Assessment
Fenaclon is a chlorinated amide.[1][2] Based on its structure and the properties of similar

chemicals, a comprehensive risk assessment must presume the following potential hazards. It

has been investigated as an anticonvulsant and is recognized as a pharmaceutical agent.[2]

Therefore, it should be handled as a compound with potential biological activity.
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Hazard Class GHS Pictogram
Rationale & Required
Precautions

Acute Toxicity 💀

As a biologically active
compound, Fenaclon may
be toxic if swallowed,
inhaled, or absorbed
through the skin.[5] All
handling should occur in a
designated area, such as a
certified chemical fume
hood, to minimize
inhalation exposure.

Health Hazard स्वास्थ्य के  लिए खतरा

Many pharmaceutical

compounds can have unknown

long-term effects, including

potential carcinogenicity,

mutagenicity, or reproductive

toxicity.[6][7] Assume Fenaclon

is a hazardous drug and

handle with appropriate

containment strategies.

Irritant विस्मयादिबोधक चिह्न

May cause skin, eye, and

respiratory irritation. Direct

contact should be avoided at

all times.

| Hazardous to the Aquatic Environment | पर्यावरण | Chlorinated organic compounds can be

persistent in the environment and harmful to aquatic life.[8][9] Under no circumstances should

Fenaclon or its waste be disposed of down the drain. |

Personal Protective Equipment (PPE) & Engineering
Controls
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Given the hazard profile, a stringent set of controls is mandatory to ensure personnel safety

during handling and disposal preparation.

Engineering Controls: All work involving Fenaclon powder or solutions must be conducted

within a certified chemical fume hood or a containment ventilated enclosure (CVE).

Personal Protective Equipment (PPE):

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contamination is suspected.

Eye Protection: Chemical splash goggles are mandatory.

Lab Coat: A dedicated lab coat, preferably one that is disposable or laundered by a

professional service, should be worn.

Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood (e.g.,

during a large spill), a properly fitted respirator (e.g., N95 or higher) is necessary.

Decontamination & Spill Management
Accidental spills must be managed immediately to prevent exposure and environmental

contamination.

Step-by-Step Spill Protocol:

Alert Personnel: Immediately notify all personnel in the vicinity and secure the area.

Don Appropriate PPE: Before cleaning, don all required PPE, including respiratory protection

if necessary.

Contain the Spill:

For Solid Spills: Gently cover the spill with absorbent pads to avoid raising dust.

For Liquid Spills: Cover with a chemical absorbent material (e.g., vermiculite or a

commercial spill kit).
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Clean the Area: Working from the outside in, carefully collect the contaminated material

using non-sparking tools and place it into a designated, sealable hazardous waste container.

Decontaminate Surfaces: Wipe the spill area with a suitable solvent (e.g., ethanol or

isopropanol), followed by a detergent and water solution. All cleaning materials must be

disposed of as hazardous waste.

Report the Incident: Document and report the spill to your institution's EHS department as

per local policy.[6]

Waste Stream Segregation & Classification
Proper segregation at the point of generation is the most critical step in the disposal process.

[10] Mixing waste streams can lead to dangerous chemical reactions and significantly increase

disposal costs.[11]

Fenaclon waste must be classified as Halogenated Organic Waste.

This classification is based on the presence of the carbon-halogen bond, which is regulated

under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA).[12][13][14]
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Final Disposal Pathway: Packaging & Handover
Once segregated, the waste must be prepared for collection by your institution's EHS

department or a licensed hazardous waste contractor.

Protocol for Waste Container Management:

Container Selection: Use only approved, chemically compatible containers for hazardous

waste.[15][16] For Fenaclon waste, high-density polyethylene (HDPE) containers are

generally suitable.

Labeling: All waste containers must be labeled with a "HAZARDOUS WASTE" tag

immediately upon the first addition of waste.[15][16] The label must include:

The full chemical name: "Fenaclon" or "3-chloro-N-(2-phenylethyl)propanamide". Do not

use abbreviations.

All constituents of the waste, including solvents and their approximate percentages.

The relevant hazard characteristics (e.g., "Toxic," "Halogenated").

The accumulation start date.

Storage: Store sealed waste containers in a designated Satellite Accumulation Area (SAA).

[15][16] This area must be under the control of laboratory personnel and away from drains or

sources of ignition. Containers must be kept closed at all times except when adding waste.

[15]

Scheduled Pickup: Once a container is full or has been in the SAA for the maximum allowed

time (typically 6-12 months, check local regulations), schedule a pickup with your EHS

department.[17]
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The ultimate disposal method for halogenated organic waste is typically high-temperature

incineration at an EPA-approved facility. This process is necessary to ensure the complete

destruction of the chlorinated molecules, preventing their release into the environment.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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